Cas no 113518-52-8 (N-(3-nitrophenyl)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: N-(3-nitrophenyl)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 113518-52-8
• MF: C₂₁H₁₆N₆O₃S
• MW: 432.455142021179
• CID: 1201896
• PubChem ID: 1122649
• Update Time: 2025-04-20

N-(3-nitrophenyl)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrophenyl)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(3-nitrophenyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• DTXSID70150440
• N-(3-Nitrophenyl)-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)acetamide
• AKOS000568356
• Acetamide, N-(3-nitrophenyl)-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)-
• BRN 5174268
• Acetamide, N-(3-nitrophenyl)-2-((4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-
• 113518-52-8

• Inchi： 1S/C21H16N6O3S/c28-19(23-16-5-4-8-18(13-16)27(29)30)14-31-21-25-24-20(15-9-11-22-12-10-15)26(21)17-6-2-1-3-7-17/h1-13H,14H2,(H,23,28)
• InChI Key： ANXWCLKPEQELPO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)[N+](=O)[O-])=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 432.10068
• Monoisotopic Mass: 432.10046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 115.84
• LogP: 3.3